Cas no 130182-37-5 ({imidazo2,1-b1,3thiazol-5-yl}methanol)

Technical Introduction: {Imidazo[2,1-b][1,3]thiazol-5-yl}methanol is a heterocyclic compound featuring a fused imidazole-thiazole core with a hydroxymethyl functional group at the 5-position. This structural motif imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The compound’s reactive hydroxyl group enables further derivatization, facilitating the development of biologically active molecules. Its fused bicyclic system contributes to enhanced stability and potential interactions with biological targets. Suitable for research and industrial use, {imidazo[2,1-b][1,3]thiazol-5-yl}methanol offers a balance of reactivity and structural specificity, making it valuable in medicinal chemistry and material science. Handling requires standard precautions for organic intermediates.

{imidazo2,1-b1,3thiazol-5-yl}methanol structure

130182-37-5 structure

Product Name:{imidazo2,1-b1,3thiazol-5-yl}methanol

CAS No:130182-37-5

MF:C₆H₆N₂OS

MW:154.189639568329

CID:5058148

PubChem ID:14801957

Update Time:2025-10-24

{imidazo2,1-b1,3thiazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

- Imidazo[2,1-b]thiazol-5-ylmethanol
- imidazo[2,1-b][1,3]thiazol-5-ylmethanol
- {imidazo2,1-b1,3thiazol-5-yl}methanol
- Inchi： 1S/C6H6N2OS/c9-4-5-3-7-6-8(5)1-2-10-6/h1-3,9H,4H2
- InChI Key： CGNHKTWBASPCLB-UHFFFAOYSA-N
- SMILES： S1C=CN2C1=NC=C2CO

Computed Properties

Exact Mass: 154.02008399g/mol
Monoisotopic Mass: 154.02008399g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 65.8

{imidazo2,1-b1,3thiazol-5-yl}methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM330117-1g	Imidazo[2,1-b]thiazol-5-ylmethanol	130182-37-5	95%+	1g	$698	2024-08-02
Chemenu	CM330117-1g	Imidazo[2,1-b]thiazol-5-ylmethanol	130182-37-5	95%+	1g	$1058	2021-08-18
Enamine	EN300-1716639-0.05g	{imidazo[2,1-b][1,3]thiazol-5-yl}methanol	130182-37-5	95%	0.05g	$174.0	2023-09-20
Enamine	EN300-1716639-0.1g	{imidazo[2,1-b][1,3]thiazol-5-yl}methanol	130182-37-5	95%	0.1g	$257.0	2023-09-20
Enamine	EN300-1716639-0.25g	{imidazo[2,1-b][1,3]thiazol-5-yl}methanol	130182-37-5	95%	0.25g	$367.0	2023-09-20
Enamine	EN300-1716639-0.5g	{imidazo[2,1-b][1,3]thiazol-5-yl}methanol	130182-37-5	95%	0.5g	$579.0	2023-09-20
Enamine	EN300-1716639-1.0g	{imidazo[2,1-b][1,3]thiazol-5-yl}methanol	130182-37-5	95%	1.0g	$743.0	2023-07-06
Enamine	EN300-1716639-2.5g	{imidazo[2,1-b][1,3]thiazol-5-yl}methanol	130182-37-5	95%	2.5g	$1454.0	2023-09-20
Enamine	EN300-1716639-5.0g	{imidazo[2,1-b][1,3]thiazol-5-yl}methanol	130182-37-5	95%	5.0g	$2152.0	2023-07-06
Enamine	EN300-1716639-10.0g	{imidazo[2,1-b][1,3]thiazol-5-yl}methanol	130182-37-5	95%	10.0g	$3191.0	2023-07-06

{imidazo2,1-b1,3thiazol-5-yl}methanol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on {imidazo2,1-b1,3thiazol-5-yl}methanol

Introduction to Imidazo[2,1-b]1,3-thiazol-5-yl Methanol (CAS No. 130182-37-5)

The compound Imidazo[2,1-b]1,3-thiazol-5-yl methanol, identified by the CAS registry number 130182-37-5, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered aromatic rings containing sulfur and nitrogen atoms. The presence of the imidazo group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the importance of imidazo[2,1-b]1,3-thiazol derivatives in drug discovery and development. For instance, researchers have explored the anti-inflammatory and antioxidant properties of this compound, making it a promising candidate for therapeutic applications. The methanol derivative of this compound has shown potential in modulating cellular responses to oxidative stress, a critical factor in numerous pathological conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of Imidazo[2,1-b]1,3-thiazol-5-yl methanol involves a multi-step process that typically includes cyclization reactions and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact, aligning with current green chemistry principles.

In terms of structural characterization, modern analytical tools such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of this compound. High-resolution NMR techniques have provided detailed insights into the electronic environment of the heteroatoms within the thiazole ring, while mass spectrometry has confirmed the molecular formula and molecular weight of the compound.

The application of CAS No. 130182-37-5 extends beyond pharmacology into materials science. Researchers have investigated its potential as a building block for constructing advanced materials with tailored electronic properties. For example, its incorporation into polymer frameworks has shown promise in developing novel materials for electronic devices and sensors.

Moreover, recent advancements in computational chemistry have enabled detailed modeling of the electronic structure of Imidazo[2,1-b]1,3-thiazol-5-yl methanol. These studies have provided valuable insights into its reactivity and selectivity in various chemical reactions. Such computational approaches are increasingly being integrated with experimental studies to accelerate drug discovery and material development processes.

In conclusion, Imidazo[2,1-b]1,3-thiazol-5-yl methanol, with its unique structural features and versatile functional groups, represents a valuable compound in contemporary chemical research. Its applications span across multiple disciplines, from drug development to materials science, underscoring its significance in advancing scientific innovation.